![molecular formula C13H13NO2S B2864677 (E)-N-(2-(furan-3-yl)ethyl)-3-(thiophen-2-yl)acrylamide CAS No. 1428382-20-0](/img/structure/B2864677.png)
(E)-N-(2-(furan-3-yl)ethyl)-3-(thiophen-2-yl)acrylamide
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Description
(E)-N-(2-(furan-3-yl)ethyl)-3-(thiophen-2-yl)acrylamide, also known as FE-3, is a synthetic compound that has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry, drug discovery, and materials science. FE-3 has been found to exhibit a range of biological activities, making it a promising candidate for further research.
Scientific Research Applications
Intramolecular Cyclization and Synthesis of Heterocycles
Research has explored the intramolecular cyclization of derivatives similar to (E)-N-(2-(furan-3-yl)ethyl)-3-(thiophen-2-yl)acrylamide, leading to the formation of complex heterocyclic systems. For instance, derivatives containing a mercaptomethyl group adjacent to the alkene moiety in a water-ethanol medium can undergo cyclization to form dihydrothiopyrano[3,4-b]furans and related compounds, indicating potential in synthesizing novel heterocyclic compounds with potential pharmaceutical applications (Pevzner, 2021).
Stereoselective Synthesis
The Diels-Alder reaction involving ethyl (E)-3-nitroacrylate and furan has been utilized to stereoselectively synthesize mono and dihydroxylated derivatives of 2-aminocyclohexanecarboxylic acid (ACHC), showcasing the compound's utility in creating building blocks for β-peptides, which are significant in medicinal chemistry (Masesane & Steel, 2004).
Enhanced Nonlinear Optical Limiting
Derivatives of this compound have been designed and synthesized for applications in nonlinear optical limiting, demonstrating their potential in protecting human eyes and optical sensors from intense light sources. These applications are critical in developing photonic and optoelectronic devices for optical communications (Anandan et al., 2018).
Crystal Structure Analysis
The crystal structure of derivatives of this compound has been determined, revealing interesting features such as intermolecular hydrogen bonding and π-π stacking. These structural insights are valuable for the design of new materials and pharmaceuticals (Lee et al., 2009).
Properties
IUPAC Name |
(E)-N-[2-(furan-3-yl)ethyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2S/c15-13(4-3-12-2-1-9-17-12)14-7-5-11-6-8-16-10-11/h1-4,6,8-10H,5,7H2,(H,14,15)/b4-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNXYBTCWTDHHCH-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=CC(=O)NCCC2=COC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C/C(=O)NCCC2=COC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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